Cas no 620584-87-4 ((2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• CAS No: 620584-87-4
• MF: C₁₈H₁₃N₃OS
• MW: 319.380322217941
• CID: 5949586
• PubChem ID: 135534108
• Update Time: 2025-07-16

(2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• F1673-3774
• (E)-3-(4-methylsulfanylphenyl)-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile
• AKOS002227574
• (E)-3-(4-(methylthio)phenyl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile
• 620584-87-4

• Inchi： 1S/C18H13N3OS/c1-23-14-8-6-12(7-9-14)10-13(11-19)17-20-16-5-3-2-4-15(16)18(22)21-17/h2-10H,1H3,(H,20,21,22)/b13-10+
• InChI Key： NCLFMLAPUSKYRV-JLHYYAGUSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C(\C#N)/C1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 319.07793322g/mol
• Monoisotopic Mass: 319.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile

Recent Advances in the Study of (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile (CAS: 620584-87-4)

The compound (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile (CAS: 620584-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique quinazolinone core and acrylonitrile moiety, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in tumor proliferation and survival. Structural-activity relationship (SAR) studies have revealed that the (2E)-configuration of the acrylonitrile group is critical for maintaining high binding affinity to the target kinases. Additionally, the methylsulfanylphenyl substituent has been shown to enhance cellular permeability, thereby improving the compound's bioavailability. These insights have paved the way for the development of derivatives with improved potency and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile exhibits potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are commonly associated with resistance to first-generation EGFR inhibitors. The compound's ability to overcome such resistance highlights its potential as a next-generation therapeutic agent for non-small cell lung cancer (NSCLC). Furthermore, in vivo studies in xenograft models have shown promising tumor regression with minimal off-target effects, suggesting a favorable safety profile.

Another area of exploration has been the compound's application in combination therapies. Preliminary data indicate synergistic effects when (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile is co-administered with immune checkpoint inhibitors, such as PD-1/PD-L1 blockers. This combination has been shown to enhance antitumor immune responses, offering a potential strategy for overcoming immune evasion in certain cancers. These findings are particularly relevant given the growing interest in immuno-oncology and the need for agents that can modulate the tumor microenvironment.

Despite these advancements, challenges remain in the clinical translation of (2E)-3-4-(methylsulfanyl)phenyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile. Issues such as metabolic stability, formulation optimization, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the compound's unique chemical scaffold and promising preclinical data position it as a valuable candidate for further development. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for clinical trials in the near future.